N-(2-Bromoethyl)phthalimide
Cat. No. B046114
Key on ui cas rn:
574-98-1
M. Wt: 254.08 g/mol
InChI Key: CHZXTOCAICMPQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04189573
Procedure details
A mixture of 5.35 g (0.028 mol) of N-(2-hydroxyethyl)phthalimide and 7.7 g (0.028 mol) of phosphorus tribromide is warmed until solution is obtained. The reaction mixture is then cooled and poured into ice water. The resulting solid is collected by filtration and washed with water to give N-(2-bromoethyl)phthalimide.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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O[CH2:2][CH2:3][N:4]1[C:8](=[O:9])[C:7]2=[CH:10][CH:11]=[CH:12][CH:13]=[C:6]2[C:5]1=[O:14].P(Br)(Br)[Br:16]>>[Br:16][CH2:2][CH2:3][N:4]1[C:8](=[O:9])[C:7]2=[CH:10][CH:11]=[CH:12][CH:13]=[C:6]2[C:5]1=[O:14]
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Inputs
Step One
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Name
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Quantity
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5.35 g
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Type
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reactant
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Smiles
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OCCN1C(C=2C(C1=O)=CC=CC2)=O
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Name
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Quantity
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7.7 g
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Step Two
[Compound]
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is warmed until solution
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CUSTOM
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Type
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CUSTOM
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Details
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is obtained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is then cooled
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting solid is collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCCN1C(C=2C(C1=O)=CC=CC2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04189573
Procedure details
A mixture of 5.35 g (0.028 mol) of N-(2-hydroxyethyl)phthalimide and 7.7 g (0.028 mol) of phosphorus tribromide is warmed until solution is obtained. The reaction mixture is then cooled and poured into ice water. The resulting solid is collected by filtration and washed with water to give N-(2-bromoethyl)phthalimide.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
O[CH2:2][CH2:3][N:4]1[C:8](=[O:9])[C:7]2=[CH:10][CH:11]=[CH:12][CH:13]=[C:6]2[C:5]1=[O:14].P(Br)(Br)[Br:16]>>[Br:16][CH2:2][CH2:3][N:4]1[C:8](=[O:9])[C:7]2=[CH:10][CH:11]=[CH:12][CH:13]=[C:6]2[C:5]1=[O:14]
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Inputs
Step One
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Name
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Quantity
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5.35 g
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Type
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reactant
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Smiles
|
OCCN1C(C=2C(C1=O)=CC=CC2)=O
|
|
Name
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Quantity
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7.7 g
|
|
Type
|
reactant
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|
Smiles
|
P(Br)(Br)Br
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Step Two
[Compound]
|
Name
|
ice water
|
|
Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
is warmed until solution
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is obtained
|
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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The reaction mixture is then cooled
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FILTRATION
|
Type
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FILTRATION
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|
Details
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The resulting solid is collected by filtration
|
WASH
|
Type
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WASH
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|
Details
|
washed with water
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Outcomes
Product
|
Name
|
|
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Type
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product
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Smiles
|
BrCCN1C(C=2C(C1=O)=CC=CC2)=O
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
